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Frequently Asked Questions

What is the solubility of SGC-CBP30? SGC-CBP30 is highly soluble in DMSO and ethanol but is

insoluble in water [1] [2] [3]. The typical solubility in DMSO is reported to be 100 mg/mL

(approximately 196 mM) [1] [2]. One supplier notes that newly opened, dry DMSO is essential to

achieve this concentration, as moisture-absorbing DMSO reduces solubility [2].

Why is my SGC-CBP30 solution cloudy or are there precipitates? This is a classic sign of water

contamination in your DMSO solvent. DMSO is hygroscopic (it absorbs water from the atmosphere)

[2]. When dissolved in "wet" DMSO, the compound may not go into solution fully or may fall out of

solution, leading to cloudiness or precipitation.

How can I prevent moisture absorption in my DMSO stock?

Use a fresh, sealed bottle of anhydrous DMSO for preparing stock solutions.
Aliquot a small volume from the main bottle for daily use to minimize the number of times the

main stock is exposed to air.
Tightly seal the DMSO container immediately after use.

Consider storing DMSO under an inert atmosphere and using molecular sieves to keep it dry.

Troubleshooting Guide for Solubility Issues
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The table below outlines common problems and their solutions.

Problem Observed Possible Cause Recommended Solution

Cloudy solution or

precipitate in stock

Moisture

absorption in
DMSO [2]

Use fresh, anhydrous DMSO. Gently warm the tube

and sonicate [2] [4].

Compound won't
dissolve completely

Solvent not at
optimal condition

Warm the tube to 37-60°C and shake in an ultrasonic
bath [2] [4].

Precipitation after
freezing/thawing

Repeated freeze-
thaw cycles

Aliquot stock solution into single-use vials. Avoid more
than 1-2 freeze-thaw cycles [5].

Insoluble in aqueous
buffers

Inherent property
of the compound

SGC-CBP30 is insoluble in water. For cell culture, add
small volumes of DMSO stock directly to media with

vigorous mixing [2] [3].

Experimental Protocols for Handling SGC-CBP30

Preparing a Stock Solution in DMSO

This protocol is designed to minimize water contamination.

Materials: SGC-CBP30 powder, fresh anhydrous DMSO, sterile glass vials.

Procedure:
Take a new, sealed bottle of DMSO or a freshly opened aliquot. Allow it to reach room

temperature to avoid water condensation when opened.
Calculate the volume of DMSO needed to achieve your desired concentration (e.g., 100
mg/mL).
Gently vortex the SGC-CBP30 vial to ensure the powder is at the bottom.

Add the calculated volume of DMSO directly to the vial.
Cap the vial tightly and warm it in a 37°C water bath or block heater for 10 minutes.

Briefly sonicate the vial in a bath sonicator until the solution is clear.
Once fully dissolved, aliquot the stock solution into small, single-use vials.

Store aliquots at -20°C for up to one year or at -80°C for up to two years [5].
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The workflow for preparing and troubleshooting the stock solution can be visualized as follows:

Start: Prepare Stock Solution

Use fresh, anhydrous DMSO

Add solvent to vial
(Warm to 37°C if needed)

Sonicate until clear

Aliquot & store at -20°C/-80°C Problem: Cloudy Solution/Precipitate

 If not clear

Solution: Gently warm (max 60°C)
and sonicate again

Ensure DMSO is dry

 Repeat

 Repeat

Click to download full resolution via product page

Preparing a Working Solution for Cell Culture

Principle: To introduce the compound to aqueous cell culture media without causing it to precipitate.

Procedure:
Thaw an aliquot of your DMSO stock solution at room temperature and vortex briefly.
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Add the required small volume of stock solution directly to your pre-warmed cell culture media.

A final DMSO concentration of 0.1% (v/v) or less is generally well-tolerated by most cell lines.
Vortex or pipette mix the media vigorously immediately after adding the compound to ensure

it is uniformly dispersed before adding it to your cells.

Key Technical Specifications

For your reference, here is a summary of the key physical and chemical properties of SGC-CBP30 gathered

from the search results:

Parameter Specification Source

Molecular Weight 509.04 g/mol [1] [2] [5]

Molecular Formula C₂₈H₃₃ClN₄O₃ [1] [2]

Solubility in DMSO 100 mg/mL (196.44 mM) [1] [2]

Solubility in Ethanol 100 mg/mL [1] [2]

Solubility in Water Insoluble [2] [3]

| Storage Condition | Powder: -20°C (desiccated) Solution: -20°C to -80°C (aliquoted) | [5] [4] |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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